Cas no 2229412-98-8 (3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid)

• Product Name: 3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid
• CAS No: 2229412-98-8
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 6267185
• PubChem ID: 165828396
• Update Time: 2025-07-30

3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid
• 2229412-98-8
• EN300-1994461

• Inchi： 1S/C8H10ClNO2S/c1-8(2,3-6(11)12)5-4-10-7(9)13-5/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： AYBOVAAPQWDZDA-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C)(C)CC(=O)O)S1

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid

3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid (CAS No. 2229412-98-8): An Overview of Its Properties and Applications

3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid (CAS No. 2229412-98-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of 3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid features a thiazole ring, a chlorine atom, and a carboxylic acid group, making it a versatile molecule with a range of functional groups that can participate in various chemical reactions. The presence of the thiazole ring and the chlorine substituent imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

In the context of medicinal chemistry, 3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid has been studied for its potential as a lead compound in the development of new drugs. Recent research has focused on its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.

One of the key areas of interest is the use of 3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid as an inhibitor of protein kinases. Kinase inhibitors are an important class of drugs used in the treatment of various cancers and other diseases characterized by abnormal kinase activity. The thiazole ring in this compound provides a scaffold that can be modified to enhance binding affinity and selectivity for specific kinases. This makes it a valuable starting point for the design of more potent and selective kinase inhibitors.

Beyond its potential as a kinase inhibitor, 3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Thiazole derivatives have been shown to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and other mediators. Studies have demonstrated that this compound can reduce inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

The synthesis of 3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid involves several steps that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 2-chlorothiazole with an appropriate carboxylic acid or ester precursor, followed by functional group modifications to introduce the methyl group and other substituents. The choice of synthetic pathway can significantly impact the overall efficiency and cost-effectiveness of the process.

In addition to its medicinal applications, 3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid has also been investigated for its use in materials science. Thiazole derivatives are known for their ability to form stable complexes with metal ions, which can be exploited in the development of new materials with unique properties. For example, this compound has been used as a ligand in coordination chemistry to form metal complexes with enhanced stability and catalytic activity.

The safety profile of 3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid is an important consideration for its use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its safety profile in humans.

In conclusion, 3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutanoic acid (CAS No. 2229412-98-8) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent or functional material. Ongoing research continues to explore its full potential and optimize its properties for various applications.